Cas no 2138152-05-1 (1-(3-Bromo-5-methylphenyl)-5-methyl-1,4-diazepane)

• Product Name: 1-(3-Bromo-5-methylphenyl)-5-methyl-1,4-diazepane
• CAS No: 2138152-05-1
• MF: C₁₃H₁₉BrN₂
• MW: 283.207362413406
• CID: 5937021
• PubChem ID: 165455600
• Update Time: 2025-06-08

1-(3-Bromo-5-methylphenyl)-5-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 2138152-05-1
• EN300-715350
• 1-(3-bromo-5-methylphenyl)-5-methyl-1,4-diazepane
• 1-(3-Bromo-5-methylphenyl)-5-methyl-1,4-diazepane

• Inchi： 1S/C13H19BrN2/c1-10-7-12(14)9-13(8-10)16-5-3-11(2)15-4-6-16/h7-9,11,15H,3-6H2,1-2H3
• InChI Key： CCYZRVKAOSWBEX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)N1CCNC(C)CC1

Computed Properties

• Exact Mass: 282.07316g/mol
• Monoisotopic Mass: 282.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(3-Bromo-5-methylphenyl)-5-methyl-1,4-diazepane

Introduction to 1-(3-Bromo-5-methylphenyl)-5-methyl-1,4-diazepane (CAS No. 2138152-05-1)

1-(3-Bromo-5-methylphenyl)-5-methyl-1,4-diazepane, with the chemical formula C₁₂H₁₃N₃B, is a significant compound in the field of pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both bromine and methyl groups on the phenyl ring, coupled with the diazepane core, makes it a versatile scaffold for further derivatization and exploration.

The compound's molecular structure is characterized by a benzene ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position. This substitution pattern enhances its reactivity and binding affinity, making it an attractive candidate for drug discovery. The diazepane moiety, a six-membered heterocyclic ring containing two nitrogen atoms, contributes to its stability and pharmacological activity. This combination of features positions 1-(3-Bromo-5-methylphenyl)-5-methyl-1,4-diazepane as a promising intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in developing new therapeutic strategies for neurological disorders. The diazepane scaffold is particularly relevant in this context due to its known interaction with central nervous system receptors. Research has shown that diazepines can modulate neurotransmitter activity, making them effective in treating conditions such as anxiety, epilepsy, and sleep disorders. The introduction of bromine and methyl substituents into the diazepane core may enhance its pharmacological properties, potentially leading to more potent and selective therapeutic agents.

One of the most compelling aspects of 1-(3-Bromo-5-methylphenyl)-5-methyl-1,4-diazepane is its potential as a building block for drug development. The bromine atom at the 3-position of the phenyl ring provides a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents at specific positions on the aromatic ring, enabling the creation of a wide range of derivatives with tailored pharmacological profiles.

The methyl groups at both the 5-position of the phenyl ring and at the 5-position of the diazepane ring contribute to the overall stability and solubility of the compound. These substituents can also influence its binding affinity to biological targets by altering electronic and steric properties. The combination of these features makes 1-(3-Bromo-5-methylphenyl)-5-methyl-1,4-diazepane a valuable asset in medicinal chemistry libraries.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. Computational modeling and experimental techniques have been employed to understand how modifications to the core structure affect biological activity. In particular, the impact of bromine and methyl substituents on receptor binding has been extensively studied. These investigations have revealed that subtle changes in substitution patterns can significantly alter pharmacological outcomes, providing insights into how best to design next-generation therapeutics.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Heterocycles are known for their ability to mimic natural biological molecules and interact with specific biological targets. Among these heterocycles, diazepanes have shown particular promise due to their versatility and efficacy in modulating neurotransmitter systems. The unique structural features of 1-(3-Bromo-5-methylphenyl)-5-methyl-1,4-diazepane make it an excellent candidate for further exploration in this field.

In conclusion, 1-(3-Bromo-5-methylphenyl)-5-methyl-1,4-diazepane (CAS No. 2138152-05-1) represents a significant advancement in pharmaceutical research. Its unique structural properties and potential applications make it a valuable compound for drug discovery efforts aimed at treating neurological disorders. By leveraging its reactivity and binding affinity through further derivatization, researchers can develop novel therapeutic agents with improved efficacy and selectivity.